Cas no 51859-95-1 ([(3-bromophenyl)methyl]hydrazine)
[(3-bromophenyl)methyl]hydrazine Chemical and Physical Properties
Names and Identifiers
-
- 3-BROMO-BENZYL-HYDRAZINE
- LogP
- (3-bromophenyl)methylhydrazine
- 3-Bromobenzylhydrazine
- [(3-bromophenyl)methyl]hydrazine
- AS-50539
- P10524
- AKOS000132432
- CS-0055135
- m-bromobenzylhydrazine
- VUJAAGDKMIUIFQ-UHFFFAOYSA-N
- 51859-95-1
- (3-Bromobenzyl)hydrazine
- BCA85995
- SCHEMBL3527963
- MFCD07786518
- DTXSID70588325
- PB10474
-
- MDL: MFCD07786518
- Inchi: 1S/C7H9BrN2/c8-7-3-1-2-6(4-7)5-10-9/h1-4,10H,5,9H2
- InChI Key: VUJAAGDKMIUIFQ-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)CNN
Computed Properties
- Exact Mass: 199.99497
- Monoisotopic Mass: 199.99491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 97.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 38Ų
Experimental Properties
- Density: 1.496
- Boiling Point: 332.686°C at 760 mmHg
- Flash Point: 155.003°C
- Refractive Index: 1.6
- PSA: 38.05
[(3-bromophenyl)methyl]hydrazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B814455-25mg |
3-Bromobenzylhydrazine |
51859-95-1 | 25mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B814455-50mg |
3-Bromobenzylhydrazine |
51859-95-1 | 50mg |
$ 95.00 | 2022-06-06 | ||
| TRC | B814455-250mg |
3-Bromobenzylhydrazine |
51859-95-1 | 250mg |
$ 320.00 | 2022-06-06 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1125775-1g |
[(3-Bromophenyl)methyl]hydrazine |
51859-95-1 | 98% | 1g |
¥1954.00 | 2024-05-10 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB00198-1G |
[(3-bromophenyl)methyl]hydrazine |
51859-95-1 | 95% | 1g |
¥ 1,194.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB00198-100mg |
[(3-bromophenyl)methyl]hydrazine |
51859-95-1 | 95% | 100mg |
¥357.0 | 2024-04-18 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB00198-250mg |
[(3-bromophenyl)methyl]hydrazine |
51859-95-1 | 95% | 250mg |
¥475.0 | 2024-04-18 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB00198-500mg |
[(3-bromophenyl)methyl]hydrazine |
51859-95-1 | 95% | 500mg |
¥798.0 | 2024-04-18 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB00198-1g |
[(3-bromophenyl)methyl]hydrazine |
51859-95-1 | 95% | 1g |
¥1194.0 | 2024-04-18 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB00198-100.0mg |
[(3-bromophenyl)methyl]hydrazine |
51859-95-1 | 95% | 100.0mg |
¥357.0000 | 2025-04-11 |
[(3-bromophenyl)methyl]hydrazine Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
Additional information on [(3-bromophenyl)methyl]hydrazine
Introduction to [(3-bromophenyl)methyl]hydrazine (CAS No. 51859-95-1)
[(3-bromophenyl)methyl]hydrazine, identified by its Chemical Abstracts Service (CAS) number 51859-95-1, is a significant compound in the field of organic chemistry and pharmaceutical research. This hydrazine derivative features a 3-bromophenyl moiety, which makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both bromine and hydrazine functionalities offers unique reactivity, enabling diverse chemical transformations that are highly relevant to modern drug discovery and material science.
The compound's structure, characterized by an aromatic ring substituted with a bromine atom and an N-methylhydrazine group, positions it as a versatile building block for medicinal chemists. Its utility stems from the ability to undergo nucleophilic substitution reactions, cross-coupling reactions, and condensation reactions, which are pivotal in constructing complex molecular architectures. Recent advancements in synthetic methodologies have highlighted the importance of such intermediates in developing novel therapeutic agents.
In the realm of pharmaceutical research, [(3-bromophenyl)methyl]hydrazine has been explored for its potential applications in the synthesis of kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The bromophenyl group provides a handle for further functionalization via palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are instrumental in constructing biaryl structures, which are prevalent in many pharmacologically active compounds.
One of the most compelling aspects of this compound is its role in the development of targeted therapies. For instance, researchers have utilized derivatives of [(3-bromophenyl)methyl]hydrazine to create small molecules that interact with specific biological targets. The hydrazine moiety, in particular, is known for its ability to form stable complexes with transition metals, which can be leveraged in catalytic systems or as probes for biochemical studies.
The compound's reactivity also makes it a valuable tool in materials science. For example, it has been employed in the synthesis of organic semiconductors and conductive polymers. The bromine atom serves as a site for polymerization or further derivatization, allowing chemists to tailor the properties of the resulting materials. This dual functionality—aromatic substitution and hydrazine reactivity—makes [(3-bromophenyl)methyl]hydrazine a cornerstone in designing advanced functional materials.
Recent studies have demonstrated the compound's utility in green chemistry initiatives. Researchers have explored solvent-free reactions and catalytic systems that minimize waste while maximizing yield. These efforts align with the growing emphasis on sustainable practices in chemical synthesis. By optimizing reaction conditions, scientists can reduce the environmental impact of producing [(3-bromophenyl)methyl]hydrazine and its derivatives.
The pharmaceutical industry has also benefited from innovations in handling [(3-bromophenyl)methyl]hydrazine. Advances in crystal engineering have led to more stable forms of the compound, which improves storage and handling efficiency. Additionally, computational methods have been developed to predict the behavior of this hydrazine derivative under various conditions, reducing the need for empirical testing and accelerating drug discovery pipelines.
In conclusion, [(3-bromophenyl)methyl]hydrazine (CAS No. 51859-95-1) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structural features—combining an aromatic brominated ring with a hydrazine group—make it a powerful intermediate for synthetic chemistry. As research continues to uncover new methodologies and applications, this compound will undoubtedly remain a cornerstone of modern chemical innovation.
51859-95-1 ([(3-bromophenyl)methyl]hydrazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)